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Abstract
The thermal maturity of sedimentary organic matter is a critical parameter in petroleum

geochemistry, dictating the generation of oil and gas. This guide provides a comprehensive

overview and detailed protocols for using the distribution of phenanthrene and its alkylated

homologues, such as methylphenanthrenes (MPs) and dimethylphenanthrenes (DMPs), as

robust chemical proxies for thermal maturity. The underlying principle is the progressive

isomerization of less stable isomers to their more thermodynamically stable counterparts with

increasing thermal stress. We detail the complete workflow, from sample extraction and

fractionation to instrumental analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

and the calculation of established maturity indices like the Methylphenanthrene Index (MPI-1).

This document is intended for geochemists, research scientists, and petroleum exploration

professionals seeking to apply these molecular parameters for source rock evaluation.

Introduction: The Significance of Thermal Maturity
In sedimentary basins, organic matter undergoes a series of complex chemical transformations

in response to increasing temperature and pressure during burial. This process, known as

thermal maturation, is the primary control on the conversion of kerogen—the insoluble organic

component of sedimentary rocks—into petroleum and natural gas.[1][2] Accurately assessing

the thermal maturity of a potential source rock is therefore fundamental to evaluating its

hydrocarbon potential and predicting the type of hydrocarbons it may have generated.[3]
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While optical methods like vitrinite reflectance (Ro) are a cornerstone of maturity assessment,

they can be compromised by factors such as kerogen type, bitumen impregnation, or a scarcity

of vitrinite macerals.[4][5] Molecular maturity parameters, derived from the analysis of specific

organic compounds (biomarkers) in rock extracts or oils, offer a powerful and complementary

chemical approach. Polycyclic aromatic compounds (PACs), particularly phenanthrene and its

alkylated derivatives, are exceptionally useful because their molecular structures change

systematically and predictably across the entire oil generation window.[6][7]

Geochemical Principles: Isomerization of
Alkylphenanthrenes
The utility of alkylphenanthrenes as maturity indicators is rooted in the principles of

thermodynamic stability. During catagenesis, complex chemical reactions, including

isomerization, methylation, and dealkylation, alter the distribution of different alkylphenanthrene

isomers.[8]

Methylphenanthrenes (MPs)
Phenanthrene possesses two primary types of substitution sites: the sterically hindered α-

positions (1, 8, 9, 10) and the more accessible β-positions (2, 3, 6, 7). Methylphenanthrene

isomers with methyl groups at the β-positions (2-MP and 3-MP) are thermodynamically more

stable than those with methyl groups at the α-positions (1-MP and 9-MP).[9][10] As thermal

maturity increases, the less stable α-isomers are progressively converted into the more stable

β-isomers. This predictable shift forms the basis of the most widely used phenanthrene-based

maturity parameter, the Methylphenanthrene Index (MPI-1), developed by Radke and Welte

(1983).[11][12][13]

Dimethylphenanthrenes (DMPs)
The same principle of increasing thermodynamic stability applies to dimethylphenanthrene

isomers. While a single, universally applied index like MPI-1 is less common for DMPs, the

systematic changes in their distribution provide valuable, complementary maturity information.

[6][7] For instance, isomers like 1,7-DMP are often considered relatively stable. The analysis of

specific DMP ratios, such as the Dimethylphenanthrene Ratio (DMPR), which compares

various stable and unstable isomers, can refine maturity assessments, especially in complex
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geological settings.[7][14] The abundance of 1,4-dimethylphenanthrene, as part of the overall

DMP distribution, contributes to this comprehensive maturity evaluation.

Figure 1: Conceptual diagram of methylphenanthrene isomerization.

Experimental Workflow and Protocols
The accurate determination of alkylphenanthrene ratios requires a meticulous multi-step

process involving sample preparation, instrumental analysis, and data processing.
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Figure 2: Overall experimental workflow from sample to interpretation.
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Protocol 1: Sample Preparation and Fractionation
Objective: To extract the soluble organic matter (bitumen) from the rock matrix and isolate the

aromatic hydrocarbon fraction for analysis.

Materials:

Pulverized rock sample (~20-100 g)

Dichloromethane (DCM), analytical grade

n-Hexane, analytical grade

Methanol, analytical grade

Activated copper filings (for sulfur removal)

Pre-extracted cellulose thimbles

Soxhlet or automated solvent extraction system (e.g., Soxtec™)[15]

Rotary evaporator

Glass chromatography column

Silica gel (activated at 120°C for 12 hours)

Glass wool

Procedure:

Solvent Extraction: a. Accurately weigh the pulverized rock sample and place it into a

cellulose thimble. b. Add activated copper to the boiling flask to remove elemental sulfur. c.

Extract the sample for 8-24 hours using an azeotropic mixture of DCM:Methanol (e.g., 93:7).

[15] d. After extraction, carefully evaporate the solvent using a rotary evaporator to yield the

total extractable organic matter (EOM).

Fractionation: a. Prepare a chromatography column by placing a small plug of glass wool at

the bottom and dry-packing with activated silica gel. b. Dissolve a known amount of the EOM
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in a minimal volume of n-hexane and load it onto the column. c. Elute the Aliphatic Fraction:

Add n-hexane to the column and collect the eluate. This fraction contains the saturated

hydrocarbons.[16][17] d. Elute the Aromatic Fraction: Once the aliphatic elution is complete,

change the collection flask and elute the column with a more polar solvent, typically

dichloromethane (DCM) or a mixture of hexane and DCM. This eluate is the aromatic fraction

containing phenanthrenes.[16][17] e. Concentrate both fractions separately to a final volume

of ~1 mL for GC-MS analysis.

Protocol 2: GC-MS Instrumental Analysis
Objective: To separate, identify, and quantify phenanthrene, methylphenanthrenes, and

dimethylphenanthrenes in the aromatic fraction.

Instrumentation & Conditions:

Gas Chromatograph-Mass Spectrometer (GC-MS): Equipped with a capillary column.[18]

Column: HP-5MS (or equivalent), 30-60 m length, 0.25 mm I.D., 0.25 µm film thickness.[18]

Carrier Gas: Helium, constant flow mode (~1.2 mL/min).

Injection: 1 µL, splitless mode.

Temperature Program:

Initial: 60°C, hold for 2 min.

Ramp: 4°C/min to 300°C.

Final Hold: 300°C for 20 min. (Note: This program should be optimized for your specific

instrument and sample complexity.)

MS Parameters:

Ionization Mode: Electron Impact (EI), 70 eV.[18]

Acquisition Mode: Selected Ion Monitoring (SIM) for highest sensitivity and quantitative

accuracy.[19]
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Ions to Monitor:

m/z 178: Phenanthrene (P)

m/z 192: Methylphenanthrenes (MPs)

m/z 206: Dimethylphenanthrenes (DMPs)

Data Analysis and Interpretation
Calculation of Maturity Indices

Peak Identification: Identify the peaks for phenanthrene and its alkylated isomers in the GC-

MS chromatogram based on their characteristic mass spectra and relative retention times.

The elution order on a non-polar column is typically 3-MP, 2-MP, 9-MP, and finally 1-MP.

Peak Area Integration: Integrate the peak areas for each target compound from the extracted

ion chromatograms (e.g., integrate the 2-MP and 1-MP peaks from the m/z 192

chromatogram).

Index Calculation: Use the integrated peak areas to calculate the maturity indices.

Methylphenanthrene Index (MPI-1):[9][20] MPI-1 = 1.5 * (Area 2-MP + Area 3-MP) / (Area P

+ Area 1-MP + Area 9-MP)

Calculated Vitrinite Reflectance (%Rc): An empirical correlation allows the conversion of

MPI-1 to an equivalent vitrinite reflectance value, which is highly useful for comparing with

optical data.[21]

For maturities in the oil window (%Ro < 1.35%): %Rc = (0.60 * MPI-1) + 0.40

For higher maturities (%Ro > 1.35%): %Rc = (-0.60 * MPI-1) + 2.30

Interpreting the Results
The calculated MPI-1 and %Rc values provide a quantitative measure of the thermal maturity

of the organic matter. This data can be used to map maturity trends within a basin and identify

areas where source rocks have entered the oil or gas generation windows.
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Maturity Stage
Typical MPI-1
Range

Calculated %Rc
Range

Hydrocarbon
Generation

Immature < 0.5 < 0.7%
Biogenic methane

only

Early Oil Window 0.5 - 0.8 0.7% - 0.88%
Onset of oil

generation

Peak Oil Window 0.8 - 1.2 0.88% - 1.12%
Main phase of oil

generation

Late Oil / Wet Gas 1.2 - 1.5 1.12% - 1.30%
Oil cracking to gas

begins

Dry Gas Window > 1.5 > 1.30%
Primarily dry gas

generation

Table 1: Correlation of MPI-1 values with thermal maturity stages and hydrocarbon generation.

Conclusion
The analysis of alkylphenanthrene distributions provides a robust and reliable method for

assessing the thermal maturity of organic matter. The Methylphenanthrene Index (MPI-1) is a

field-proven parameter that correlates well with traditional maturity indicators like vitrinite

reflectance. By following the detailed protocols for extraction, fractionation, and GC-MS

analysis outlined in this guide, researchers can confidently apply this technique to evaluate

source rock potential and reduce risk in hydrocarbon exploration. The complementary analysis

of dimethylphenanthrene isomers further enhances the resolution of these maturity

assessments.

References
Integration of Fluid and Rock Geochemical Parameters to Constrain Thermal Maturity
Indicators in Paleozoic Organic-Rich Source Intervals - Illinois Experts. (n.d.).
QUANTITATIVE DETERMINATION OF AROMATIC HYDROCARBONS USING SELECTED
ION MONITORING GAS CHROMATOGRAPHY/MASS SPECTROMETRY - TDI-Brooks.
(n.d.).
Geochemical Parameters Describing Level of Thermal Maturation - ResearchGate. (n.d.).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Optimized Polycyclic Aromatic Hydrocarbon (PAH) Analysis by GC-MS | Separation Science.
(n.d.).
Analysis of aromatics in gasoline by ASTM D5769 using gas chromatography–single
quadrupole mass spectrometry - Thermo Fisher Scientific. (n.d.).
Analysis of Polycyclic Aromatic Hydrocarbon in Airborne Particulate Matter Samples by Gas
Chromatography in Combination with Tandem Mass Spectrometry (GC-MS/MS) - PubMed.
(2021).
GC-MS analysis of total petroleum hydrocarbons and polycyclic aromatic hydrocarbons in
seawater samples after the North Cape oil spill - DigitalCommons@URI. (n.d.).
Fractionation of Aliphatic and Aromatic Hydrocarbons in Petroleum Extracts. (n.d.).
Geochemical Parameters Describing Source Rock Generative Potential - ResearchGate.
(n.d.).
Energy profile diagram for the 1-to 9-methylphenanthrene isomerisation;... - ResearchGate.
(n.d.).
Radke M., and Welte D.H., 1983. The Methylphenanthrene Index (MPI): A maturity
parameter based on aromatic hydrocarbons: Organic Geochemistry 1981, pp. 504-512. -
Science and Education Publishing. (n.d.).
Informativeness of the Phenanthrene Indicators of Organic Matter Maturity at Late
Mesocatagenesis and Apocatagenesis: An Example. (n.d.).
Correlation plots of a the methylphenanthrene index (MPI 1; Radke et... - ResearchGate.
(n.d.).

Radke, M. and Welte, D. (1983) The Methylphenanthrene Index (MPI): A Maturity Parameter

Based on Aromatic Hydrocarbons. In: Bjoroy, M., Ed., Advances in Organic Geochemistry

1981, John Wiley & Sons, Ltd., Chichester, 504-512. - Scientific Research Publishing. (n.d.).

Retrieved from [Link]

Novel maturity parameters for mature to over-mature source rocks and oils based on the
distribution of phenanthrene series compounds - NIH. (2016).
Determination of thermal maturity and organic matter type by principal components analysis
of the distributions of polycyclic aromatic compounds - Montclair State University Digital
Commons. (n.d.).
Geochemical Characteristics and Hydrocarbon Generation Potential of Source Rock in the
Baorao Trough, Jiergalangtu Sag, Erlian Basin - MDPI. (n.d.).
The Methylphenanthrene Index (MPI) : a maturity parameter based on aromatic
hydrocarbons - SciSpace. (1983).
Chapter 3 Thermal Maturation of Petroleum Source Rocks in the Anadarko Basin Province,
Colorado, Kansas, Oklahoma, and Texas - USGS Publications Warehouse. (n.d.).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.scirp.org/(S(i43dyn45teexjx455qlt3d2q))/reference/referencespapers.aspx?referenceid=844101
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(PDF) Correlation of Maturity Parameters Derived from Methylphenanthrenes and
Methyldibenzothiophenes in the Carboniferous Source Rocks from Qaidam Basin, NW China
- ResearchGate. (2019).
How to Achieve Effective Fractionation of Aliphatic and Aromatic Hydrocarbons in Petroleum
Extracts | Separation Science. (n.d.).
Extraction and fractionation of oils - English - Applied Petroleum Technology. (n.d.).
(PDF) Determination of thermal maturity and organic matter type by principal components
analysis of the distributions of polycyclic aromatic compounds - ResearchGate. (n.d.).
Multivariate relationship of methyl- and dimethyl-phenanthrenes to the maturity of organic
matter in sedimentary sequences - ResearchGate. (n.d.).
The Fractionation of Aliphatic and Aromatic Hydrocarbons from a Petroleum Extract Is Messy
Business - United Chemical Technologies (UCT). (2023).
(PDF) Thermal maturity of rocks and hydrocarbon deposits, Uinta Basin, Utah. (2014).
Thermal Maturity and Kerogen Type of Badenian Dispersed Organic Matter from the Getic
Depression, Romania - MDPI. (n.d.).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. mdpi.com [mdpi.com]

4. experts.illinois.edu [experts.illinois.edu]

5. Thermal Maturity and Kerogen Type of Badenian Dispersed Organic Matter from the Getic
Depression, Romania [mdpi.com]

6. "Determination of thermal maturity and organic matter type by principal" by Michael A.
Kruge [digitalcommons.montclair.edu]

7. researchgate.net [researchgate.net]

8. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1210028?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Geochemical-Parameters-Describing-Level-of-Thermal-Maturation_tbl2_267838577
https://www.researchgate.net/figure/Geochemical-Parameters-Describing-Source-Rock-Generative-Potential_tbl1_255937424
https://www.mdpi.com/2075-163X/15/9/1002
https://experts.illinois.edu/en/publications/integration-of-fluid-and-rock-geochemical-parameters-to-constrain/
https://www.mdpi.com/2075-163X/13/2/202
https://www.mdpi.com/2075-163X/13/2/202
https://digitalcommons.montclair.edu/earth-environ-studies-facpubs/70/
https://digitalcommons.montclair.edu/earth-environ-studies-facpubs/70/
https://www.researchgate.net/publication/222043756_Determination_of_thermal_maturity_and_organic_matter_type_by_principal_components_analysis_of_the_distributions_of_polycyclic_aromatic_compounds
https://www.researchgate.net/figure/Energy-profile-diagram-for-the-1-to-9-methylphenanthrene-isomerisation-Gibbs-free_fig4_222076632
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. Informativeness of the Phenanthrene Indicators of Organic Matter Maturity at Late
Mesocatagenesis and Apocatagenesis: An Example of Material from Superdeep Hole
Srednevilyuiskaya 27 in East Siberia | ИНГГ СО РАН [ipgg.sbras.ru]

10. Novel maturity parameters for mature to over-mature source rocks and oils based on the
distribution of phenanthrene series compounds - PMC [pmc.ncbi.nlm.nih.gov]

11. Radke M., and Welte D.H., 1983. The Methylphenanthrene Index (MPI): A maturity
parameter based on aromatic hydrocarbons: Organic Geochemistry 1981, pp. 504-512.
[sciepub.com]

12. M. Radke and D. Welte, “The Methylphenanthrene Index (MPI) A Maturity Parameter
Based on Aromatic Hydrocarbons,” Advances in Organic Geochemistry, Vol. 1983, 1981, pp.
504-512. - References - Scientific Research Publishing [scirp.org]

13. (Open Access) The Methylphenanthrene Index (MPI) : a maturity parameter based on
aromatic hydrocarbons (1983) | M. Radke | 638 Citations [scispace.com]

14. researchgate.net [researchgate.net]

15. Extraction and fractionation of oils - English [apt-int.com]

16. chromatographyonline.com [chromatographyonline.com]

17. How to Achieve Effective Fractionation of Aliphatic and Aromatic Hydrocarbons in
Petroleum Extracts | Separation Science [sepscience.com]

18. tdi-bi.com [tdi-bi.com]

19. "GC-MS analysis of total petroleum hydrocarbons and polycyclic aromatic" by
Christopher M. Reddy and James G. Quinn [digitalcommons.uri.edu]

20. researchgate.net [researchgate.net]

21. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Note: Assessing Thermal Maturity of
Organic Matter Using Alkylphenanthrene Distributions]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1210028#using-1-4-
dimethylphenanthrene-to-assess-the-thermal-maturity-of-organic-matter]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

http://www.ipgg.sbras.ru/ru/science/publications/publ-informativeness-of-the-phenanthrene-indicators-13342-2022
http://www.ipgg.sbras.ru/ru/science/publications/publ-informativeness-of-the-phenanthrene-indicators-13342-2022
http://www.ipgg.sbras.ru/ru/science/publications/publ-informativeness-of-the-phenanthrene-indicators-13342-2022
https://pmc.ncbi.nlm.nih.gov/articles/PMC4946077/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4946077/
https://www.sciepub.com/reference/387642
https://www.sciepub.com/reference/387642
https://www.sciepub.com/reference/387642
https://www.scirp.org/reference/referencespapers?referenceid=841027
https://www.scirp.org/reference/referencespapers?referenceid=841027
https://www.scirp.org/reference/referencespapers?referenceid=841027
https://scispace.com/papers/the-methylphenanthrene-index-mpi-a-maturity-parameter-based-1tnnxbsdpx
https://scispace.com/papers/the-methylphenanthrene-index-mpi-a-maturity-parameter-based-1tnnxbsdpx
https://www.researchgate.net/publication/399052602_Multivariate_relationship_of_methyl-_and_dimethyl-phenanthrenes_to_the_maturity_of_organic_matter_in_sedimentary_sequences
https://www.apt-int.com/glossary/extraction-and-fractionation-of-oils
https://www.chromatographyonline.com/view/fractionation-aliphatic-and-aromatic-hydrocarbons-petroleum-extracts-0
https://www.sepscience.com/how-to-achieve-effective-fractionation-of-aliphatic-and-aromatic-hydrocarbons-in-petroleum-extracts-7675
https://www.sepscience.com/how-to-achieve-effective-fractionation-of-aliphatic-and-aromatic-hydrocarbons-in-petroleum-extracts-7675
https://www.tdi-bi.com/analytical_services/environmental/NOAA_methods/Instrument%20PAH.pdf
https://digitalcommons.uri.edu/gsofacpubs/2110/
https://digitalcommons.uri.edu/gsofacpubs/2110/
https://www.researchgate.net/publication/338110620_Correlation_of_Maturity_Parameters_Derived_from_Methylphenanthrenes_and_Methyldibenzothiophenes_in_the_Carboniferous_Source_Rocks_from_Qaidam_Basin_NW_China
https://www.researchgate.net/figure/Correlation-plots-of-a-the-methylphenanthrene-index-MPI-1-Radke-et-al-1982-of-all_fig7_225900410
https://www.benchchem.com/product/b1210028#using-1-4-dimethylphenanthrene-to-assess-the-thermal-maturity-of-organic-matter
https://www.benchchem.com/product/b1210028#using-1-4-dimethylphenanthrene-to-assess-the-thermal-maturity-of-organic-matter
https://www.benchchem.com/product/b1210028#using-1-4-dimethylphenanthrene-to-assess-the-thermal-maturity-of-organic-matter
https://www.benchchem.com/product/b1210028#using-1-4-dimethylphenanthrene-to-assess-the-thermal-maturity-of-organic-matter
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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